Cas no 1806992-21-1 (3-Bromo-6-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine)

3-Bromo-6-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a unique substitution pattern, offering versatile reactivity for pharmaceutical and agrochemical applications. The presence of bromo, difluoromethyl, hydroxy, and trifluoromethyl groups enhances its utility as a key intermediate in cross-coupling reactions, nucleophilic substitutions, and other functionalization processes. The electron-withdrawing trifluoromethyl and difluoromethyl groups contribute to its stability and reactivity, while the hydroxy group provides a handle for further derivatization. This compound’s structural features make it valuable for designing bioactive molecules, particularly in the development of herbicides, fungicides, and pharmaceuticals requiring fluorinated heterocycles. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.
3-Bromo-6-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine structure
1806992-21-1 structure
Product Name:3-Bromo-6-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine
CAS No:1806992-21-1
MF:C7H3BrF5NO
MW:292.000838518143
CID:4800870
Update Time:2025-10-24

3-Bromo-6-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-6-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine
    • Inchi: 1S/C7H3BrF5NO/c8-4-2(7(11,12)13)1-3(5(9)10)14-6(4)15/h1,5H,(H,14,15)
    • InChI Key: FPZWSBNMHZRVOT-UHFFFAOYSA-N
    • SMILES: BrC1C(NC(C(F)F)=CC=1C(F)(F)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 357
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.1

3-Bromo-6-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024007101-500mg
3-Bromo-6-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine
1806992-21-1 97%
500mg
$950.60 2022-03-31
Alichem
A024007101-1g
3-Bromo-6-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine
1806992-21-1 97%
1g
$1,848.00 2022-03-31

Additional information on 3-Bromo-6-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine

Recent Advances in the Study of 3-Bromo-6-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine (CAS: 1806992-21-1)

The compound 3-Bromo-6-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine (CAS: 1806992-21-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, has shown promising potential in various applications, including medicinal chemistry and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of considerable interest for researchers.

One of the key areas of investigation has been the synthetic pathways for 3-Bromo-6-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine. A study published in the Journal of Organic Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes palladium-catalyzed cross-coupling reactions. This approach not only improves the efficiency of production but also reduces the environmental impact compared to traditional methods. The study highlights the compound's stability under various conditions, which is crucial for its potential industrial-scale production.

In the realm of medicinal chemistry, researchers have explored the biological activity of 3-Bromo-6-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported its inhibitory effects on certain kinase enzymes, which are implicated in cancer progression. The compound demonstrated selective inhibition, suggesting its potential as a lead compound for developing targeted cancer therapies. Further in vitro studies are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties.

Another significant development is the application of this compound in agrochemical research. A study conducted by a team at the University of California, Davis (2023) found that derivatives of 3-Bromo-6-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine exhibit potent herbicidal activity. The fluorine-rich structure of the compound contributes to its ability to penetrate plant cell walls, making it a promising candidate for next-generation herbicides. Field trials are currently being planned to assess its efficacy and environmental safety.

Despite these promising findings, challenges remain in the development and application of 3-Bromo-6-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine. Issues such as scalability of synthesis, potential toxicity, and regulatory hurdles need to be addressed. However, the compound's versatility and unique chemical properties continue to drive research interest. Collaborative efforts between academia and industry are expected to accelerate its translation into practical applications.

In conclusion, 3-Bromo-6-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine (CAS: 1806992-21-1) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse applications, from drug development to agrochemicals, underscore its potential impact. Future studies will likely focus on optimizing its properties and expanding its utility, paving the way for innovative solutions in these fields.

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